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The following table summarizes the hydrogen storage properties of YNi₅ under high-pressure conditions

alongside other common storage methods. Note that the data for YNi₅ is from an older study and was

obtained under significantly different experimental conditions compared to the other materials [1] [2].

Material/
Method

Hydrogen
Capacity

Absorption
Conditions

Desorption
Conditions

Key Characteristics

YNi₅ Large quantity

(specific wt%
not stated) [2]

High pressure

(up to 1550
atm) [2]

Information

Missing

Does not absorb hydrogen at

moderate pressures; forms a
hydride phase at high pressure

[2].

LaNi₅H₆ 1.5 - 2.0 wt% [1] 30 - 60 °C [1] 50 - 100 °C

[1]

Fast kinetics; used in

stationary storage and fuel
cells [1].

MgH₂ 7.6 wt% [1] 300 - 400 °C [1] >300 °C [1] High capacity but slow kinetics
and high operating

temperature [1].

NaAlH₄ 5.6 wt% [1] 100 - 150 °C [1] 200 - 250 °C

[1]

A complex hydride that

requires a catalyst [1].
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Material/
Method

Hydrogen
Capacity

Absorption
Conditions

Desorption
Conditions

Key Characteristics

Compressed
H₂

Low volumetric

density [1] [3]

N/A N/A Stored at 350-700 bar;

involves high-pressure tanks
and energy-intensive

compression [1] [3].

Liquefied H₂ Higher

volumetric
density than gas

[1] [3]

N/A N/A Stored at -253 °C; requires

significant energy for
liquefaction and has boil-off

losses [1] [3].

Experimental Details for YNi₅

The key experimental data for YNi₅ comes from a 1981 study titled "High pressure hydrogen absorption

study on YNi₅, LaPt₅ and ThNi₅" [2].

Objective: To study hydrogen absorption in intermetallic compounds that do not absorb hydrogen at
moderate pressures and room temperature [2].

Methodology: The researchers subjected the alloy samples to very high pressures of hydrogen
gas, up to 1550 atmospheres [2].

Key Finding: Under these extreme conditions, YNi₅ was found to absorb "a large quantity of
hydrogen" and form a hydride phase. The study concluded that for YNi₅ and LaPt₅, hydride formation

is controlled mainly by their lattice compressibility rather than unit cell size [2].

Research Context and Workflow

The field of solid-state hydrogen storage has evolved significantly since the early YNi₅ study. Modern

research, particularly on promising materials like magnesium-based hydrides (MgH₂), now focuses on

overcoming limitations such as high desorption temperatures and slow kinetics. The following diagram

illustrates a contemporary data-driven research workflow used to discover and optimize new hydrogen

storage materials.
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This modern approach, as exemplified by the "FIND" platform, involves building large databases, using

machine learning (ML) for property prediction, and employing inverse design to discover novel alloys,

moving beyond traditional trial-and-error methods [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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